2-(5-Methyl-1,2-oxazol-3-yl)acetic acid

• IUPAC Name: 2-(5-methyl-1,2-oxazol-3-yl)acetic acid
• InChI: InChI=1S/C6H7NO3/c1-4-2-5(7-10-4)3-6(8)9/h2H,3H2,1H3,(H,8,9)
• InChI Key: UNFVEYMEZRVVOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CC(=O)O
• Molecular Formula: C6H7NO3
• DSSTOX Substance ID: DTXSID901304927
• Molecular Weight: 141.12 g/mol
• CAS RN: 57612-87-0

Description

“2-(5-Methyl-1,2-oxazol-3-yl)acetic acid” is a chemical compound with the IUPAC name [(5-methyl-3-isoxazolyl)methoxy]acetic acid. It has a molecular weight of 171.15.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H9NO4/c1-5-2-6(8-12-5)3-11-4-7(9)10/h2H,3-4H2,1H3,(H,9,10).

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature.

Scientific Research Applications

Polymethylated DOTA Ligands and Lanthanide Chelates

Research has explored the synthesis of polymethylated DOTA ligands, including derivatives that form sterically crowded lanthanide chelates. These chelates have shown potential in magnetic resonance imaging (MRI) due to their rigid structures and distinct paramagnetic properties. For example, YbM4DOTMA(-) has been suggested as a useful probe in magnetic resonance thermometric imaging, indicating its utility in temperature-sensitive imaging applications (Ranganathan et al., 2002).

Highly Luminescent Heterocyclic Compounds

Oxazole derivatives have been studied for their photophysical properties, with certain compounds displaying high luminescence. For instance, substituted [(5-methyl-2-pyridine-2'-yl-1,3-thiazole-4-yl)oxy]acetic acid and its methyl ester, known as 2,2'-pyridylthiazoles, exhibit high fluorescence quantum yields and large Stokes shift values. These properties make them candidates for applications in metal sensing and as laser dyes (Grummt et al., 2007).

Synthesis and Evaluation of Antibacterial Activity

Some oxazole derivatives have demonstrated significant antibacterial activity. A study synthesized compounds such as {(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid} and its derivatives, revealing good antibacterial activity against various strains, highlighting the potential of oxazole derivatives in the development of new antibacterial agents (Kadian et al., 2012).

Triheterocyclic Compounds Synthesis

The synthesis of new triheterocyclic compounds containing oxazole rings has been reported, indicating the versatility of oxazole derivatives in constructing complex molecular architectures. These compounds have potential applications in various fields, including medicinal chemistry and materials science (Demirbas, 2005).

Aldose Reductase Inhibitors

Oxazole derivatives have been investigated as aldose reductase inhibitors, with some compounds showing potent inhibitory activity and potential applications in preventing diabetic complications. For example, certain 1,2,4-oxadiazol-5-yl-acetic acids and oxazol-4-yl-acetic acids exhibited submicromolar inhibitory levels, highlighting their therapeutic potential (La Motta et al., 2008).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Oxazole derivatives have been reported to have a wide spectrum of biological activities , suggesting that they may interact with multiple targets.

Mode of Action

Oxazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes .

Biochemical Pathways

Oxazole derivatives are known to influence a range of biological activities, suggesting that they may impact multiple biochemical pathways .

Result of Action

Given the broad biological activities of oxazole derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular levels.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(5-Methyl-1,2-oxazol-3-yl)acetic acid . .